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Compound of Interest

Compound Name: 1-Bromononane-d4-1

Cat. No.: B1142647

Technical Guide: Safe Handling of 1-
Bromononane-d4-1

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 1-Bromononane-d4-1 is not readily
available. This guide is based on the safety information for its non-deuterated analogue, 1-
Bromononane, as their chemical and toxicological properties are expected to be very similar.
Researchers must consult the official SDS from the manufacturer before handling this
chemical.

This technical guide provides essential safety information, physical and chemical properties,
and handling procedures for 1-Bromononane-d4-1, tailored for researchers, scientists, and
drug development professionals.

Chemical Identification and Properties

This section details the fundamental identifiers and physical and chemical properties for both 1-
Bromononane-d4-1 and its non-deuterated counterpart.

Table 1: Chemical Identifiers
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Identifier 1-Bromononane-d4-1 1-Bromononane

n-Nonyl bromide, Nonyl

Synonyms n-Nonyl bromide-1,1,2,2-d4 bromide[1][2]

CAS Number 284474-44-8[3][4] 693-58-3[1][2]
Molecular Formula CoH1s5D4Br CoH10BI[1]
Molecular Weight 211.18 g/mol [3][5] 207.15 g/mol [1][6]

1-bromo-1,1,2,2-
IUPAC Name ) 1-bromononane[1]
tetradeuteriononane[3][4]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless liquid[7][8]
Boiling Point 201 °C (lit)[6][9]
Melting Point -29 °C[6]

Flash Point 90.0 °C /194.0 °F[6]
Density 1.11 g/mL at 25 °C
Water Solubility Immiscible[2]

Vapor Pressure 0.158 mmHg at 25°C

Stable under normal conditions. Incompatible

Stability with strong oxidizing agents and strong bases.

[2][6]

Hazard Identification and Toxicology

1-Bromononane is classified as a combustible liquid and is very toxic to aquatic life.[1] The
Global Harmonized System (GHS) classification indicates it is a warning-level hazard for its
acute toxicity to the aquatic environment.[1]
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Table 3: GHS Classification for 1-Bromononane

Hazard Class Hazard Statement

Hazardous to the aquatic environment, acute ) o
h q H400: Very toxic to aquatic life[1]
azar

Toxicological Information Summary:

Detailed toxicological studies for 1-Bromononane-d4-1 are not available. The following
information is for 1-Bromononane and should be considered relevant for its deuterated
analogue.

e Acute Effects: May cause irritation to the skin, eyes, and respiratory tract.[2] Inhalation of
high concentrations may lead to symptoms like headache, dizziness, and nausea.

» Mutagenic and Carcinogenic Effects: There is no information available to suggest that 1-
Bromononane has mutagenic or carcinogenic effects.

Experimental Protocols and Safe Handling

While specific experimental protocols for 1-Bromononane-d4-1 are not detailed in available
safety data sheets, the following handling and storage procedures are critical for laboratory
safety.

Handling Procedures

e Always use this chemical within a chemical fume hood to ensure adequate ventilation.[10]

o Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[11]

o Keep the compound away from heat, sparks, and open flames as it is a combustible liquid.
[10]

» Avoid all direct contact with the skin and eyes and prevent the inhalation of vapors.

e Practice good industrial hygiene, including washing hands thoroughly after handling.[11]
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Emergency Response Protocol

Accidental Release

Preparation

Spill Detected

Don appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat
Evacuate Immediate Area
Handling i
Work within a

chemical fume hood .
Ensure Adequate Ventilation

: ¢

Avoid skin/eye contact

and vapor inhalation .
P Remove All Ignition Sources

i ¢

Keep away from heat,
sparks, and open flames Contain Spill with
Inert Absorbent Material

Post-Handling i
4

Collect into a Suitable,
Closed Container

' '

Store in a cool, dry, Dispose of as
well-ventilated area Hazardous Waste

Wash hands thoroughly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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